Cas no 3044-15-3 ((2-Methoxyethyl)hydrazine)

(2-Methoxyethyl)hydrazine structure
(2-Methoxyethyl)hydrazine structure
Product Name:(2-Methoxyethyl)hydrazine
CAS No:3044-15-3
MF:C3H10N2O
MW:90.1243004798889
CID:1446159
PubChem ID:542451
Update Time:2025-07-18

(2-Methoxyethyl)hydrazine Chemical and Physical Properties

Names and Identifiers

    • 2-methoxyethylhydrazine
    • 1-(2-Methoxyethyl)hydrazine
    • (2-methoxyethyl)hydrazine
    • CTK1C0393
    • AC1LBUL3
    • Hydrazine, (2-methoxyethyl)-
    • AC1Q4G6H
    • (2-methoxyethyl)-hydrazine
    • AG-B-74011
    • 3-oxa-n-butylhydrazine
    • (2-methoxy-ethyl)-hydrazine
    • 1-methoxy-2-hydrazinoethane
    • AKOS000160166
    • 3044-15-3
    • Q63408797
    • EN300-58208
    • (2-methoxy-ethyl)hydrazine
    • 1-(2-Methoxyethyl)hydrazine #
    • ALBB-026577
    • DTXSID80337407
    • MFCD09813208
    • beta-Methoxyethylhydrazine
    • DB-088947
    • (2-Methoxyethyl)hydrazine
    • MDL: MFCD26937597
    • Inchi: 1S/C3H10N2O/c1-6-3-2-5-4/h5H,2-4H2,1H3
    • InChI Key: IBELBRDFPCFICX-UHFFFAOYSA-N
    • SMILES: O(C)CCNN

Computed Properties

  • Exact Mass: 90.0794
  • Monoisotopic Mass: 90.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 24.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.28

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Additional information on (2-Methoxyethyl)hydrazine

Comprehensive Overview of (2-Methoxyethyl)hydrazine (CAS No. 3044-15-3)

(2-Methoxyethyl)hydrazine, with the CAS number 3044-15-3, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2-methoxyethylhydrazine, is a hydrazine derivative characterized by its unique chemical structure and properties. The molecule consists of a hydrazine group (−NH−NH2) attached to a 2-methoxyethyl group (−CH2CH2OCH3), making it a valuable reagent in various synthetic processes and biological applications.

The chemical structure of (2-Methoxyethyl)hydrazine imparts it with several notable characteristics. It is a colorless liquid with a distinct odor and is soluble in water and many organic solvents. These properties make it an excellent candidate for use in chemical synthesis, particularly in the formation of heterocyclic compounds and other complex molecules. The presence of the methoxyethyl group enhances its reactivity and stability, making it suitable for a wide range of applications.

In recent years, (2-Methoxyethyl)hydrazine has been extensively studied for its potential in pharmaceutical research. One of the key areas of interest is its role as an intermediate in the synthesis of drugs and biologically active compounds. For instance, it has been used in the development of antiviral agents, anticancer drugs, and other therapeutic molecules. The ability to fine-tune the reactivity and selectivity of this compound through various synthetic strategies has opened up new avenues for drug discovery and development.

A significant body of research has focused on the use of (2-Methoxyethyl)hydrazine in the synthesis of heterocyclic compounds. Heterocycles are a fundamental class of organic compounds that play crucial roles in medicinal chemistry. They are found in numerous natural products, pharmaceuticals, and agrochemicals. The versatility of (2-Methoxyethyl)hydrazine as a building block for heterocyclic synthesis has been demonstrated through various methods, including cyclocondensation reactions and multicomponent reactions.

In addition to its synthetic applications, (2-Methoxyethyl)hydrazine has shown promise in biological studies. Research has explored its potential as a precursor for bioactive molecules that can modulate various biological processes. For example, derivatives of this compound have been investigated for their ability to inhibit specific enzymes or receptors, which could have therapeutic implications. The biocompatibility and low toxicity of (2-Methoxyethyl)hydrazine make it an attractive candidate for further exploration in this context.

The environmental impact of chemicals used in research and industry is an important consideration. Studies have evaluated the environmental fate and behavior of (2-Methoxyethyl)hydrazine. While it is generally considered to have low environmental persistence, proper handling and disposal practices are essential to minimize any potential risks. Researchers are continuously working to develop more sustainable synthetic methods that reduce waste and minimize environmental impact.

The safety profile of (2-Methoxyethyl)hydrazine is another critical aspect that has been thoroughly investigated. While it is not classified as a hazardous substance under most regulatory frameworks, appropriate safety measures should be followed when handling this compound. This includes using personal protective equipment (PPE), ensuring proper ventilation, and following established guidelines for storage and disposal.

In conclusion, (2-Methoxyethyl)hydrazine (CAS No. 3044-15-3) is a multifaceted compound with significant potential in chemical synthesis, pharmaceutical research, and biological applications. Its unique chemical structure and properties make it an invaluable tool for scientists working in these fields. Ongoing research continues to uncover new applications and optimize existing methods, further solidifying its importance in modern scientific endeavors.

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